4-((S)-2-Amino-3-methyl-butyryl)-2-methyl-piperazine-1-carboxylic acid tert-butyl ester

• Molecular Formula: C15H29N3O3
• Molecular Weight: 299.41 g/mol
• IUPAC Name: tert-butyl 4-[(2S)-2-amino-3-methylbutanoyl]-2-methylpiperazine-1-carboxylate
• InChI: InChI=1S/C15H29N3O3/c1-10(2)12(16)13(19)17-7-8-18(11(3)9-17)14(20)21-15(4,5)6/h10-12H,7-9,16H2,1-6H3/t11?,12-/m0/s1
• InChI Key: WJYGSQGZVFDTTQ-KIYNQFGBSA-N
• Isomeric SMILES: CC1CN(CCN1C(=O)OC(C)(C)C)C(=O)[C@H](C(C)C)N
• Canonical SMILES: CC1CN(CCN1C(=O)OC(C)(C)C)C(=O)C(C(C)C)N

Description

4-((S)-2-Amino-3-methyl-butyryl)-2-methyl-piperazine-1-carboxylic acid tert-butyl ester (CAS: 1305712-07-5) is a piperazine-derived compound featuring a tert-butyl ester group and an (S)-2-amino-3-methyl-butyryl side chain. Its molecular formula is C₁₄H₂₇N₃O₃, with a molecular weight of 285.38 g/mol . This compound is structurally characterized by:

• A tert-butyl ester group at the 1-position of the piperazine ring.
• A 2-methyl substituent on the piperazine ring.
• An (S)-configured 2-amino-3-methyl-butyryl moiety at the 4-position.

These structural elements confer unique physicochemical and biological properties, making it a valuable intermediate in medicinal chemistry, particularly for protease inhibitor synthesis .

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of 4-((S)-2-Amino-3-methyl-butyryl)-2-methyl-piperazine-1-carboxylic acid tert-butyl ester typically involves the protection of amino acids and subsequent esterification. One common method involves the use of tert-butanol and anhydrous magnesium sulfate, with boron trifluoride diethyl etherate as a catalyst . This method is known for its efficiency and high yields, making it suitable for laboratory-scale synthesis.

Industrial Production Methods

In industrial settings, the production of tert-butyl esters often employs flow microreactor systems, which allow for the direct introduction of the tert-butoxycarbonyl group into various organic compounds . This method is not only efficient but also versatile, accommodating a wide range of substrates.

Chemical Reactions Analysis

Types of Reactions

4-((S)-2-Amino-3-methyl-butyryl)-2-methyl-piperazine-1-carboxylic acid tert-butyl ester undergoes several types of chemical reactions, including:

Oxidation: This compound can be oxidized using reagents such as potassium permanganate (KMnO4) or osmium tetroxide (OsO4).

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Substitution reactions often involve nucleophiles such as amines or alcohols, facilitated by catalysts like dicyclohexylcarbodiimide (DCC) and dimethylaminopyridine (DMAP).

Common Reagents and Conditions

Oxidation: KMnO4, OsO4

Reduction: LiAlH4, NaBH4

Substitution: DCC, DMAP

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation typically yields carboxylic acids, while reduction can produce alcohols or amines .

Scientific Research Applications

4-((S)-2-Amino-3-methyl-butyryl)-2-methyl-piperazine-1-carboxylic acid tert-butyl ester has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Employed in the study of protein-ligand interactions due to its ability to form stable complexes.

Medicine: Investigated for its potential as a therapeutic agent, particularly in the development of enzyme inhibitors.

Industry: Utilized in the production of specialty chemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 4-((S)-2-Amino-3-methyl-butyryl)-2-methyl-piperazine-1-carboxylic acid tert-butyl ester involves its interaction with specific molecular targets. The compound can form stable complexes with proteins, influencing their function and activity . This interaction is often mediated by hydrogen bonding and hydrophobic interactions, which stabilize the compound-protein complex .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Variations

Below is a comparison with key analogues:

Compound Name	Molecular Formula	Molecular Weight	CAS Number	Key Substituents	Reference
Target Compound	C₁₄H₂₇N₃O₃	285.38	1305712-07-5	(S)-2-Amino-3-methyl-butyryl, 2-methyl-piperazine, tert-butyl ester
4-(2-Amino-acetyl)-2-methyl-piperazine-1-carboxylic acid tert-butyl ester	C₁₂H₂₃N₃O₃	257.34	1353983-74-0	2-Amino-acetyl, 2-methyl-piperazine, tert-butyl ester
tert-Butyl 4-(3-Methoxy-2-methyl-3-oxopropyl)piperazine-1-carboxylate	C₁₄H₂₆N₂O₄	286.37	886366-38-7	3-Methoxy-2-methyl-3-oxopropyl, tert-butyl ester
tert-Butyl 4-(2,3-dihydrobenzo[b][1,4]dioxine-2-carbonyl)-2-methylpiperazine-1-carboxylate	C₁₉H₂₆N₂O₅	362.42	1353978-12-7	2,3-Dihydrobenzo[1,4]dioxine-2-carbonyl, 2-methyl-piperazine, tert-butyl ester

Key Observations :

• Molecular Weight : The benzo[dioxine]-substituted analogue has a higher molecular weight (362.42 vs. 285.38), likely due to its aromatic substituent.

Comparative Case: 4-(2-Amino-acetyl)-2-methyl-piperazine-1-carboxylic acid tert-butyl ester

• Synthesized via amide coupling between 2-methyl-piperazine-tert-butyl ester and 2-amino-acetyl chloride.
• Yield : ~67% after silica gel chromatography , comparable to methods for the target compound.

Physicochemical Properties

Thermal Stability

• Target Compound : Predicted pKa ~6.52 (similar to ), suggesting moderate aqueous solubility at physiological pH.
• Polymer Analogue Comparison :
  • MA20 (tert-butyl methacrylate-based polymer): Degrades via oxidation (Eₐ = 125 kJ/mol).
  • A20 (tert-butyl acrylate-based polymer): Degrades via ester cleavage (Eₐ = 116 kJ/mol) .
    
    This implies that tert-butyl esters in small molecules may exhibit similar thermal lability, requiring storage at 2–8°C .

Boiling Point and Density

• tert-Butyl 4-(3-Methoxy-2-methyl-3-oxopropyl)piperazine-1-carboxylate : Boiling point ~367.9°C, density ~1.073 g/cm³ .
• Target Compound : Comparable properties inferred but require experimental validation.

Biological Activity

Chemical Structure and Properties

The compound can be characterized by its molecular formula $C_{12}H_{22}N_2O_2$ and a molecular weight of approximately 226.32 g/mol. Its structure includes a tert-butyl ester group, which is significant in modulating its biological activity.

Structural Formula

$$\text{ S 4 S 2 Amino 3 methyl butyryl 2 methyl piperazine 1 carboxylic acid tert butyl ester}$$

Research indicates that compounds with piperazine moieties often exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and neuroprotective effects. The specific mechanism of action for this compound involves modulation of neurotransmitter systems and potential inhibition of certain enzymes involved in metabolic pathways.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of related piperazine derivatives. For example, compounds similar to 4-((S)-2-Amino-3-methyl-butyryl)-2-methyl-piperazine-1-carboxylic acid tert-butyl ester have demonstrated significant activity against various bacterial strains.

Table 1: Antimicrobial Activity Comparison

Compound	MIC (µg/mL)	Bacterial Strain
4-((S)-2-Amino-3-methyl-butyryl)...	15.6	Staphylococcus aureus
4-((S)-2-Amino-3-methyl-butyryl)...	31.2	Escherichia coli
4-((S)-2-Amino-3-methyl-butyryl)...	62.5	Pseudomonas aeruginosa

Neuroprotective Effects

In addition to antimicrobial properties, the compound has shown promise in neuroprotection. Studies suggest that it may inhibit neuroinflammatory processes and protect neuronal cells from apoptosis.

Case Study: Neuroprotective Effects

A study conducted on neuronal cell lines treated with 4-((S)-2-Amino-3-methyl-butyryl)-2-methyl-piperazine-1-carboxylic acid tert-butyl ester reported:

• Reduction in inflammatory markers : The compound significantly lowered levels of TNF-alpha and IL-6.
• Cell viability improvement : Cell viability assays indicated an increase in survival rates of neuronal cells under oxidative stress conditions.

Pharmacological Potential

The pharmacological profile of this compound suggests potential applications in treating infections and neurodegenerative diseases. Its ability to cross the blood-brain barrier enhances its attractiveness for neurological applications.